Cas no 1213672-89-9 ((1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213672-89-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5592252
• PubChem ID: 145708903
• Update Time: 2025-05-23

(1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-3,4,5-trimethoxy-, (αS)-
• N15475
• 1213672-89-9

• Inchi： 1S/C12H17NO3/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h5-7,9H,1,13H2,2-4H3/t9-/m0/s1
• InChI Key： MGKVSZBPSGXJNB-VIFPVBQESA-N
• SMILES： N[C@H](C1=CC(OC)=C(OC)C(OC)=C1)C=C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±42.0 °C(Predicted)
• pka: 8.74±0.10(Predicted)

Additional information on (1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE

Introduction to CAS No. 1213672-89-9: (1S)-1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENYLAMINE

CAS No. 1213672-89-9, also known as (1S)-1-(3,4,5-trimethoxyphenyl)propenylamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the propenylamine moiety and a trimethoxyphenyl group attached to it. The presence of multiple methoxy groups on the aromatic ring suggests potential biological activity due to the electron-donating effects of these substituents.

The trimethoxyphenylpropenylamine structure has been studied for its potential applications in drug discovery and development. Recent research has focused on its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly promising for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological properties, (1S)-trimethoxyphenylpropenylamine has also been explored for its role in synthetic chemistry. Its chiral center makes it an attractive candidate for enantioselective synthesis, which is crucial in the production of optically active compounds for pharmaceutical applications. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess (ee), further enhancing its utility in research and industry.

The trimethoxyphenylpropenylamine structure has also been investigated for its potential as a building block in medicinal chemistry. Its ability to form stable bonds with other functional groups makes it a versatile component in the design of complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material for the synthesis of bioactive agents targeting cancer, neurodegenerative diseases, and cardiovascular conditions.

Recent studies have also highlighted the importance of CAS No. 1213672-89-9 in understanding the relationship between chemical structure and biological activity. By modifying the substituents on the aromatic ring or altering the propenylamine moiety, scientists can explore how these changes impact the compound's pharmacokinetics and pharmacodynamics. This approach has led to the discovery of analogs with enhanced bioavailability and improved therapeutic profiles.

In conclusion, (1S)-trimethoxyphenylpropenylamine is a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with its promising biological activity and versatility in synthesis, makes it a valuable tool for advancing drug discovery and development efforts.